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Compound of Interest

Compound Name: (S,S)-Valifenalate

Cat. No.: B8093403

This document provides essential safety and logistical information for the proper disposal of
(S,S)-Valifenalate, a fungicide used in laboratory and agricultural settings. The following
procedures are designed to ensure the safety of personnel and the protection of the
environment.

Immediate Safety and Handling Precautions

Before handling (S,S)-Valifenalate for disposal, it is crucial to be aware of its potential hazards.
While some safety data sheets (SDS) classify it as a hon-hazardous substance, others indicate
significant risks[1]. Therefore, it is imperative to handle this chemical with caution.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields[1][2].

Hand Protection: Use protective gloves[1][2].

Skin and Body Protection: Wear impervious clothing to prevent skin contact[1][2].

Respiratory Protection: A suitable respirator should be used, especially when handling the
powder form, to avoid inhalation[1][2].

Handling:

e Avoid creating dust and aerosols[1][2].
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2].

Wash hands thoroughly after handling[2][3].

Work in a well-ventilated area, preferably with an appropriate exhaust ventilation system([1]

Prevent contact with skin, eyes, and clothing[1].

Do not eat, drink, or smoke when using this product[2].

Chemical and Hazard Data

(S,S)-Valifenalate, also known as (S,S)-Valiphenal, is an acylamino acid fungicide that

functions by interfering with fungal cell-wall synthesis[4][5][6]. It is essential to be aware of its

properties and associated hazards for safe disposal.

Property

Data

Molecular Formula

C19H27CIN20s5[1][5]

Molecular Weight

398.88 g/mol [1][5]

Appearance

Powder[1]

Storage Temperature

-20°C[1][4][5]

Incompatibilities

Strong acids/alkalis, strong oxidizing/reducing
agents[1][2].

GHS Hazard Statements

H302: Harmful if swallowed[2].H351: Suspected
of causing cancer[7][8].H410/H411: Very
toxic/Toxic to aquatic life with long lasting
effects[2][7][8].

Hazardous Decomposition

Under fire conditions, it may decompose and

emit toxic fumes[1][2].

Step-by-Step Disposal Protocol

Disposal of (S,S)-Valifenalate must comply with all applicable federal, state, and local

regulations[1]. Never dispose of this chemical down the drain or in regular waste streams.
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Experimental Protocol: Decontamination of Empty Containers

e Initial Rinse: Triple rinse the empty container with a suitable solvent in which (S,S)-
Valifenalate is soluble, such as DMSO[4][5]. Collect the rinsate for disposal as hazardous
waste.

» Detergent Wash: Wash the container with soap and water.
e Final Rinse: Rinse thoroughly with water.

o Disposal of Container: Puncture and dispose of the reconditioned container in a landfill, or
offer it for recycling if permissible by local regulations. Follow label warnings even after the
container is emptied, as it may retain product residue[3][9].

Operational Disposal Plan:
o Waste Collection:

o Collect unwanted (S,S)-Valifenalate and any contaminated materials (e.g., gloves,
absorbent paper) in a designated, clearly labeled, and sealed hazardous waste container.

o Keep the waste in its original container if possible[10].
e Storage:

o Store the hazardous waste container in a cool, well-ventilated, and secure area away from
incompatible materials[1][3].

¢ Professional Disposal:

o Arrange for the collection and disposal of the waste through a licensed hazardous waste
disposal company. This is the primary and mandatory method of disposal.

o Provide the disposal company with a copy of the Safety Data Sheet.
o Dispose of the contents and container at an approved waste disposal plant[2].

e Spill Management:
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[e]

In case of a spill, prevent it from entering drains or water courses[1][2].

o

Absorb spills with an inert, liquid-binding material such as diatomite or universal
binders|[2].

Collect the contaminated material into a hazardous waste container.

o

[¢]

Decontaminate the surface by scrubbing with alcohol[2].

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of (S,S)-
Valifenalate.
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Identify (S,S)-Valifenalate Waste
(Unused product, contaminated items, empty containers)

i

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

i

Is this a spill?

Contain & Absorb Spill

i ?
e Is the container empty~

Collect Waste in a
Labeled Hazardous Waste Container

I

1

|

I Decontaminate Container
: (Triple Rinse)

I

Decontaminate Spill Area
(Scrub with alcohol)

i

Store Waste Securely
(Cool, well-ventilated area)

Contact Licensed Hazardous
Waste Disposal Company

Complete Waste Manifest
& Documentation

Waste Collected for

Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of (S,S)-Valifenalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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